2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}-4,5-dimethoxybenzoic acid

• Molecular Formula: C22H22N2O7
• Molecular Weight: 426.4 g/mol
• IUPAC Name: 2-[(2-butyl-1,3-dioxoisoindole-5-carbonyl)amino]-4,5-dimethoxybenzoic acid
• InChI: InChI=1S/C22H22N2O7/c1-4-5-8-24-20(26)13-7-6-12(9-14(13)21(24)27)19(25)23-16-11-18(31-3)17(30-2)10-15(16)22(28)29/h6-7,9-11H,4-5,8H2,1-3H3,(H,23,25)(H,28,29)
• InChI Key: IJEZLDSFDDTSHB-UHFFFAOYSA-N
• SMILES: CCCCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC3=CC(=C(C=C3C(=O)O)OC)OC

Description

2-{[(2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]amino}-4,5-dimethoxybenzoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BIX-01294, and it is a potent inhibitor of the histone lysine methyltransferase G9a. G9a is an enzyme that is responsible for adding methyl groups to histone proteins, which can alter the structure of chromatin and affect gene expression. Inhibition of G9a with BIX-01294 has been shown to have a range of effects on cellular processes and has potential applications in cancer research, epigenetics, and neurobiology.

Mechanism of Action

BIX-01294 is a potent inhibitor of the histone lysine methyltransferase G9a. G9a is an enzyme that is responsible for adding methyl groups to histone proteins, which can alter the structure of chromatin and affect gene expression. Inhibition of G9a with BIX-01294 prevents the addition of methyl groups to histone proteins, which can lead to changes in gene expression and cellular processes.
Biochemical and Physiological Effects:
Inhibition of G9a with BIX-01294 has been shown to have a range of biochemical and physiological effects. One of the primary effects of BIX-01294 is changes in gene expression. Inhibition of G9a with BIX-01294 can lead to changes in the expression of genes involved in cell differentiation, apoptosis, and proliferation. BIX-01294 has also been shown to have effects on cellular processes such as cell cycle progression and DNA damage response.

Advantages and Limitations for Lab Experiments

One of the advantages of using BIX-01294 in lab experiments is its specificity for G9a. BIX-01294 has been shown to have minimal effects on other histone lysine methyltransferases, which can reduce the potential for off-target effects. However, one of the limitations of using BIX-01294 is its potency. BIX-01294 is a highly potent inhibitor of G9a, which can make it difficult to determine the optimal concentration for use in experiments. Additionally, BIX-01294 has poor solubility in water, which can make it challenging to prepare solutions for use in experiments.

Future Directions

There are several potential future directions for research on BIX-01294. One area of interest is in the development of more potent and selective inhibitors of G9a. Another area of interest is in the use of BIX-01294 in combination with other drugs or therapies for the treatment of cancer. Additionally, there is potential for the use of BIX-01294 in the study of neurological disorders, as G9a has been implicated in the regulation of neuronal gene expression.

Synthesis Methods

The synthesis of BIX-01294 is a multi-step process that involves the use of several reagents and reaction conditions. The first step involves the reaction of 2-methoxy-4,5-dimethylbenzoic acid with butyl acrylate to form an ester intermediate. This intermediate is then reacted with hydrazine hydrate to form the hydrazide derivative. The final step involves the reaction of the hydrazide with 5-chloro-2-nitrobenzoic acid in the presence of a coupling agent to form the final product, BIX-01294.

Scientific Research Applications

BIX-01294 has been extensively studied for its potential applications in scientific research. One of the primary applications of BIX-01294 is in the field of epigenetics. Epigenetics refers to the study of changes in gene expression that are not caused by changes in the DNA sequence. Histone lysine methylation is one of the key epigenetic modifications that can affect gene expression, and G9a is one of the enzymes that is responsible for this modification. Inhibition of G9a with BIX-01294 has been shown to have a range of effects on cellular processes, including changes in gene expression, cell differentiation, and apoptosis.